Cas no 1459778-94-9 (3,5-Difluoro-4-(trifluoromethyl)phenyl boronic acid)

• Product Name: 3,5-Difluoro-4-(trifluoromethyl)phenyl boronic acid
• CAS No: 1459778-94-9
• MF: C₇H₄BF₅O₂
• MW: 225.908479690552
• MDL: MFCD28291812
• CID: 4600795
• PubChem ID: 118989868
• Update Time: 2025-06-15

3,5-Difluoro-4-(trifluoromethyl)phenyl boronic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-(trifluoromethyl)phenyl boronic acid
• (3,5-Difluoro-4-(trifluoromethyl)phenyl)boronic acid
• [3,5-difluoro-4-(trifluoromethyl)phenyl]boronic acid
• AMY8725
• MFCD28291812
• C7H4BF5O2
• AKOS027328471
• CS-0178177
• 1459778-94-9
• NYRAVQWKXFRDNS-UHFFFAOYSA-N
• AS-33364
• (3,5-Difluoro-4-(trifluoromethyl)phenyl)boronicacid
• 3,5-DIFLUORO-4-(TRIFLUOROMETHYL)PHENYLBORONIC ACID

• MDL： MFCD28291812
• Inchi： 1S/C7H4BF5O2/c9-4-1-3(8(14)15)2-5(10)6(4)7(11,12)13/h1-2,14-15H
• InChI Key： NYRAVQWKXFRDNS-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C=1C(F)(F)F)F

Computed Properties

• Exact Mass: 226.0224503g/mol
• Monoisotopic Mass: 226.0224503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Additional information on 3,5-Difluoro-4-(trifluoromethyl)phenyl boronic acid

Comprehensive Overview of 3,5-Difluoro-4-(trifluoromethyl)phenyl boronic acid (CAS No. 1459778-94-9)

3,5-Difluoro-4-(trifluoromethyl)phenyl boronic acid (CAS No. 1459778-94-9) is a highly specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of aryl boronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of both fluorine and trifluoromethyl groups enhances its reactivity and stability, making it a valuable building block for designing advanced molecules.

The unique structural features of 3,5-Difluoro-4-(trifluoromethyl)phenyl boronic acid contribute to its growing demand in drug discovery. Researchers are increasingly focusing on fluorinated compounds due to their ability to improve metabolic stability, bioavailability, and binding affinity in therapeutic agents. This compound's CAS No. 1459778-94-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry and agrochemical development.

In recent years, the interest in boronic acid-based materials has surged, driven by their applications in sensors, catalysts, and functional polymers. The 3,5-Difluoro-4-(trifluoromethyl)phenyl moiety offers exceptional electronic properties, enabling its use in OLEDs (organic light-emitting diodes) and photovoltaic devices. Industry experts highlight its potential in sustainable chemistry, aligning with global trends toward green synthesis and renewable energy solutions.

From a synthetic perspective, 3,5-Difluoro-4-(trifluoromethyl)phenyl boronic acid is often employed in palladium-catalyzed reactions, where its boron group facilitates efficient carbon-carbon bond formation. Its compatibility with diverse reaction conditions makes it a versatile reagent for constructing complex heterocycles and biaryl structures. Laboratories worldwide prioritize this compound for its reproducibility and high purity, often verified via HPLC and NMR spectroscopy.

The compound's stability under ambient conditions and solubility in common organic solvents (THF, DMSO, and dichloromethane) further enhance its practicality. As the pharmaceutical industry explores targeted therapies and precision medicine, CAS No. 1459778-94-9 is increasingly investigated for its role in developing kinase inhibitors and antibody-drug conjugates (ADCs).

Environmental and regulatory considerations also play a role in the adoption of 3,5-Difluoro-4-(trifluoromethyl)phenyl boronic acid. Its low toxicity profile and compliance with REACH and FDA guidelines make it a preferred choice for industrial-scale applications. Researchers frequently inquire about its safety data sheets (SDS) and storage recommendations, underscoring the need for transparent handling protocols.

In summary, 3,5-Difluoro-4-(trifluoromethyl)phenyl boronic acid (CAS No. 1459778-94-9) stands at the intersection of innovation and utility. Its multifaceted applications—from drug design to advanced materials—highlight its significance in contemporary science. As AI-driven molecular modeling and high-throughput screening accelerate discovery, this compound will undoubtedly remain a key player in the chemical and life sciences landscape.